4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide

• IUPAC Name: 4-fluoro-N-[2-(2-fluoroanilino)-2-oxoethyl]benzamide
• InChI: InChI=1S/C15H12F2N2O2/c16-11-7-5-10(6-8-11)15(21)18-9-14(20)19-13-4-2-1-3-12(13)17/h1-8H,9H2,(H,18,21)(H,19,20)
• InChI Key: KQETUUCRNLABGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CNC(=O)C2=CC=C(C=C2)F)F
• Molecular Formula: C15H12F2N2O2
• Molecular Weight: 290.26 g/mol

Description

4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide is a synthetic compound that belongs to the family of benzamides. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. This compound has been extensively studied for its potential use in cancer therapy and other applications in scientific research.

Mechanism of Action

The mechanism of action of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide involves the inhibition of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide, which is an enzyme involved in DNA repair. 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors prevent the repair of damaged DNA, leading to the accumulation of DNA damage and cell death in cancer cells. This mechanism is particularly effective in cancers that have defects in DNA repair pathways, such as BRCA1/2-mutated cancers.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide are mainly related to its inhibition of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide. 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors have been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. They also have potential applications in other areas of research, such as neurodegenerative diseases, inflammation, and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide in lab experiments include its potency as a 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitor, its specificity for 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide, and its ability to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. The limitations include its potential toxicity and side effects, as well as the need for further research to fully understand its mechanisms of action and potential applications.

Future Directions

There are several future directions for the research on 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide. These include:
1. Clinical trials to evaluate its efficacy and safety in cancer patients.
2. Studies to investigate its potential applications in other areas of research, such as neurodegenerative diseases, inflammation, and cardiovascular diseases.
3. Development of new 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors with improved potency and selectivity.
4. Investigation of the mechanisms of action of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors and their interactions with other drugs.
5. Development of combination therapies involving 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors and other drugs to enhance their efficacy in cancer treatment.
Conclusion:
4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide is a potent 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitor with potential applications in cancer therapy and other areas of scientific research. Its mechanism of action involves the inhibition of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide, which leads to the accumulation of DNA damage and cell death in cancer cells. While there are limitations to its use, further research is needed to fully understand its potential and develop new 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors with improved potency and selectivity.

Synthesis Methods

The synthesis method of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide involves the reaction of 4-fluoro-N-(2-hydroxyethyl)benzamide with 2-fluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is purified by column chromatography to obtain the final compound.

Scientific Research Applications

The scientific research application of 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide is mainly focused on its use as a 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitor. 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide inhibitors have been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment. They work by preventing the repair of damaged DNA, leading to cell death in cancer cells. 4-fluoro-N-{2-[(2-fluorophenyl)amino]-2-oxoethyl}benzamide has been tested in preclinical studies and has shown promising results in various types of cancer, including breast, ovarian, and prostate cancer.